2-(3-oxo-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[6-(4-methylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• InChI: InChI=1S/C21H19N5O2/c1-14-3-7-16(8-4-14)18-11-12-19-24-25(21(28)26(19)23-18)13-20(27)22-17-9-5-15(2)6-10-17/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key: PFEQHVLRZACMEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C)C=C2
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol
• CAS No.: 1251550-89-6

Description

2-(3-oxo-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(p-tolyl)acetamide is a heterocyclic compound featuring a fused triazolopyridazine core substituted with two p-tolyl groups. The triazolopyridazine scaffold is known for its electron-deficient aromatic system, which facilitates interactions with biological targets such as enzymes or receptors.

Biological Activity

The compound 2-(3-oxo-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(p-tolyl)acetamide is a novel triazolo-pyridazine derivative that has garnered attention for its potential biological activities, particularly in oncology and as a kinase inhibitor. This article reviews the biological activity of this compound based on recent research findings, including its synthesis, cytotoxicity, and enzyme inhibition properties.

• Molecular Formula : C21H19N5O2
• Molecular Weight : 373.416 g/mol
• Purity : Typically ≥ 95%
• Solubility : Known solubility issues reported; specific conditions for optimal solubility are not well-documented.

Synthesis

The synthesis of this compound follows established protocols for creating triazolo-pyridazine derivatives. The synthetic routes often involve multi-step reactions that incorporate various functional groups to enhance biological activity. The structure is characterized by the presence of a triazole ring fused with a pyridazine moiety, which is critical for its pharmacological properties.

Cytotoxicity

Recent studies have evaluated the cytotoxic effects of various triazolo-pyridazine derivatives against several cancer cell lines. Notably, the compound demonstrated significant cytotoxicity in vitro against human cancer cell lines such as:

• A549 (Lung Cancer)
• MCF-7 (Breast Cancer)
• HeLa (Cervical Cancer)

The cytotoxicity was assessed using the MTT assay, yielding IC50 values that indicate effective concentrations required to inhibit cell growth. For instance, one study reported IC50 values for related compounds in the range of 1.06 to 2.73 μM against these cell lines .

Kinase Inhibition

The compound has been tested for its inhibitory activity against the c-Met kinase, a target implicated in various cancers due to its role in tumor growth and metastasis. The results showed that some derivatives exhibited IC50 values comparable to known inhibitors like Foretinib, indicating their potential as therapeutic agents in cancer treatment .

Case Studies

• In Vitro Evaluation of Triazolo-Pyridazine Derivatives :
  A study synthesized several triazolo-pyridazine derivatives and evaluated their biological activity against c-Met kinase and various cancer cell lines. Compound 12e , a close analogue of the target compound, showed promising results with an IC50 of 0.090 μM against c-Met kinase and significant cytotoxicity against A549 and MCF-7 cells .
• Structure-Activity Relationship (SAR) :
  Investigations into the SAR revealed that modifications on the triazole and pyridazine rings significantly influenced biological activity. The presence of specific substituents was correlated with enhanced potency against cancer cell lines .

Table 1: Cytotoxicity of Related Compounds

Compound	Cell Line	IC50 (μM)
12e	A549	1.06 ± 0.16
12e	MCF-7	1.23 ± 0.18
12e	HeLa	2.73 ± 0.33

Table 2: Kinase Inhibition Activity

Compound	Target Kinase	IC50 (μM)
12e	c-Met	0.090
Foretinib	c-Met	0.019

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on modifications to the triazolopyridazine core, substituent patterns, or functional groups. Below is a detailed comparison with two closely related derivatives:

Structural and Functional Group Analysis

Compound	Core Structure	Key Substituents	Functional Groups	Potential Implications
Target Compound	Triazolopyridazine	- 6-(p-tolyl) - N-(p-tolyl)acetamide	- Amide - Triazole - Ketone (3-oxo)	Enhanced lipophilicity and metabolic stability due to p-tolyl groups; potential kinase binding
N-[(6-Methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2-(6-oxo-1(6H)-pyridazinyl)acetamide ()	Triazolopyridazine	- 6-methoxy - Pyridazinyl acetamide	- Methoxy - Secondary amide - Pyridazinone	Methoxy group may improve solubility but reduce metabolic stability via demethylation
2-((3-Cyano-6-oxo-4-(p-tolyl)-1,4,5,6-tetrahydropyridin-2-yl)thio)-N-(thiazol-2-yl)acetamide ()	Tetrahydropyridine	- 3-cyano - 4-(p-tolyl) - Thiazol-2-yl thioacetamide	- Cyano - Thioether - Thiazole	Thioether linkage may enhance redox stability; thiazole moiety could target bacterial enzymes

Key Findings from Comparative Studies

Bioactivity Potential: The target compound’s dual p-tolyl groups may improve binding to hydrophobic pockets in kinase domains, as seen in analogs with aryl substituents . The methoxy-substituted analog () lacks the p-tolyl groups, which could reduce its affinity for targets requiring hydrophobic interactions but increase solubility for CNS applications . The thioacetamide derivative () incorporates a thiazole ring, a motif commonly associated with antimicrobial activity, suggesting divergent therapeutic applications compared to the target compound .

Metabolic Stability: The p-tolyl groups in the target compound may resist oxidative metabolism better than the methoxy group in ’s compound, which is prone to demethylation .

Synthetic Accessibility :

• The target compound’s synthesis likely involves Suzuki-Miyaura coupling for p-tolyl introduction, whereas the thioacetamide derivative () requires thiol-ene chemistry, adding complexity .